4,5-Dimethoxy-2-nitrobenzyl 6-(trimethoxysilyl)hexyl ether

• CAS No.: 609355-40-0
• Molecular Formula: C18H31NO8Si
• Molecular Weight: 417.5 g/mol
• IUPAC Name: 6-[(4,5-dimethoxy-2-nitrophenyl)methoxy]hexyl-trimethoxysilane
• InChI: InChI=1S/C18H31NO8Si/c1-22-17-12-15(16(19(20)21)13-18(17)23-2)14-27-10-8-6-7-9-11-28(24-3,25-4)26-5/h12-13H,6-11,14H2,1-5H3
• InChI Key: XLMLVAZPIQPNCI-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C(=C1)COCCCCCC[Si](OC)(OC)OC)[N+](=O)[O-])OC

Description

4,5-Dimethoxy-2-nitrobenzyl 6-(trimethoxysilyl)hexyl ether is a useful research compound. Its molecular formula is C18H31NO8Si and its molecular weight is 417.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A 20-ml eggplant type flask was purged with nitrogen, and charged with 2.95 g (10.0 mmol) of 5-hexenyl 4,5-dimethoxy-2-nitrobenzyl ether, 1.47 g (12 mmol) of trimethoxysilane, and an infinitesimal amount of hydrogen hexachloroplatinate(IV) hexahydrate (H2PtCl6·6H2O), followed by stirring at 37° C. for 30 minutes. Thereafter, the bath temperature was raised to 100° C., and the reaction was completed in 2 hours. The reaction mixture was purified by silica gel column chromatography using a medium-pressure column. Using a mixture of hexane, ethyl acetate and tetramethoxysilane (in a volume ratio of 100:20:1) as the eluent, 1.4 g (3.35 mmol) of the desired product was obtained in a 34% yield. Its Rf value (for the aforesaid eluent) was 0.1.